(S)-4-Nitrobenzyl 2-(((benzyloxy)carbonyl)amino)-3-(4-hydroxyphenyl)propanoate

• IUPAC Name: (4-nitrophenyl) (2S)-3-(4-hydroxyphenyl)-2-(phenylmethoxycarbonylamino)propanoate
• InChI: InChI=1S/C23H20N2O7/c26-19-10-6-16(7-11-19)14-21(24-23(28)31-15-17-4-2-1-3-5-17)22(27)32-20-12-8-18(9-13-20)25(29)30/h1-13,21,26H,14-15H2,(H,24,28)/t21-/m0/s1
• InChI Key: WUHIFOXZYIQZFP-NRFANRHFSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC(CC2=CC=C(C=C2)O)C(=O)OC3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)COC(=O)N[C@@H](CC2=CC=C(C=C2)O)C(=O)OC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C23H20N2O7
• DSSTOX Substance ID: DTXSID201192769
• Molecular Weight: 436.4 g/mol
• CAS RN: 3556-56-7

Description

The compound contains several functional groups including a nitro group (-NO2), a benzyl group (C6H5CH2-), a carbonyl group (C=O), an amino group (-NH2), and a hydroxy group (-OH). These functional groups suggest that the compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a chiral center, which could lead to the existence of enantiomers.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions due to the presence of several reactive functional groups. For example, the nitro group could participate in reduction reactions, and the carbonyl group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the functional groups present in it. For example, the presence of polar groups like -OH and -NO2 would likely make the compound polar and potentially soluble in polar solvents.

Scientific Research Applications

Photosensitive Protecting Groups

Photosensitive protecting groups, such as 2-nitrobenzyl derivatives, have shown promise in synthetic chemistry. These groups allow for the selective protection and deprotection of functional groups in molecular synthesis under light irradiation, facilitating complex synthetic sequences. The application of 2-nitrobenzyl protecting groups is particularly relevant for the controlled release of protected compounds in response to specific stimuli, such as light (Amit, Zehavi, & Patchornik, 1974).

Safety And Hazards

Without specific information, it’s difficult to comment on the safety and hazards associated with this compound. However, compounds containing nitro groups can often be explosive, so caution would be needed when handling this compound.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the complexity of the molecule, it could have interesting chemical behavior that could be useful in fields like medicinal chemistry.

Please note that this is a general analysis based on the structure of the compound and the functional groups present in it. For a more detailed and accurate analysis, specific studies and experimental data would be needed.